Cas no 730950-98-8 (3-(2,5-DIMETHYL-1-PROPYL-1H-PYRROL-3-YL)-3-OXOPROPANENITRILE)

• Product Name: 3-(2,5-DIMETHYL-1-PROPYL-1H-PYRROL-3-YL)-3-OXOPROPANENITRILE
• CAS No: 730950-98-8
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 844007
• PubChem ID: 2393881
• Update Time: 2025-05-25

3-(2,5-DIMETHYL-1-PROPYL-1H-PYRROL-3-YL)-3-OXOPROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-DIMETHYL-1-PROPYL-1H-PYRROL-3-YL)-3-OXOPROPANENITRILE
• EN300-08590
• SB63643
• AKOS008967046
• Z56943683
• CS-0221209
• NCGC00329446-01
• SR-01000046976-1
• SR-01000046976
• AB01323159-02
• 3-(2,5-dimethyl-1-propylpyrrol-3-yl)-3-oxopropanenitrile
• 730950-98-8
• J-510475
• G31735

• MDL： MFCD04621642
• Inchi： 1S/C12H16N2O/c1-4-7-14-9(2)8-11(10(14)3)12(15)5-6-13/h8H,4-5,7H2,1-3H3
• InChI Key： PCNZGXWCIJSMEC-UHFFFAOYSA-N
• SMILES： O=C(CC#N)C1C=C(C)N(C=1C)CCC

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(2,5-DIMETHYL-1-PROPYL-1H-PYRROL-3-YL)-3-OXOPROPANENITRILE

Comprehensive Overview of 3-(2,5-DIMETHYL-1-PROPYL-1H-PYRROL-3-YL)-3-OXOPROPANENITRILE (CAS No. 730950-98-8)

3-(2,5-DIMETHYL-1-PROPYL-1H-PYRROL-3-YL)-3-OXOPROPANENITRILE (CAS No. 730950-98-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This nitrile-functionalized pyrrole derivative exhibits unique structural and electronic properties, making it a valuable intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the design of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions in precision medicine.

The compound's molecular structure, featuring a pyrrole ring substituted with methyl and propyl groups, along with a 3-oxopropanenitrile side chain, contributes to its reactivity and versatility. Recent studies highlight its role in heterocyclic chemistry, where it serves as a building block for bioactive compounds. This aligns with current trends in green chemistry, as scientists seek sustainable methods to optimize its synthesis and reduce environmental impact. The compound's electron-withdrawing nitrile group also makes it relevant in organic electronics, a hot topic in renewable energy research.

In the context of user search trends, queries such as "applications of pyrrole derivatives" and "CAS 730950-98-8 suppliers" reflect market interest. Analytical techniques like HPLC and NMR are frequently mentioned alongside this compound, underscoring the need for precise quality control in industrial applications. Furthermore, discussions about structure-activity relationships (SAR) in drug design often reference similar nitrile-containing compounds, highlighting their importance in medicinal chemistry.

From a commercial perspective, 3-(2,5-DIMETHYL-1-PROPYL-1H-PYRROL-3-YL)-3-OXOPROPANENITRILE is available in high purity grades (>98%) for research purposes. Its stability under controlled conditions and compatibility with common organic solvents enhance its utility in laboratory settings. As the pharmaceutical industry shifts toward targeted therapies, this compound's modular structure offers opportunities for derivatization, addressing the demand for custom synthesis services.

Environmental and regulatory considerations are also critical. While the compound is not classified as hazardous under current guidelines, proper handling protocols are recommended. This aligns with broader industry focus on ESG (Environmental, Social, and Governance) compliance, a trending topic among chemical manufacturers and end-users alike.

In summary, 3-(2,5-DIMETHYL-1-PROPYL-1H-PYRROL-3-YL)-3-OXOPROPANENITRILE represents a convergence of innovation in synthetic chemistry and applied sciences. Its multifaceted applications—from drug discovery to advanced materials—position it as a compound of enduring relevance in scientific and industrial communities.